Cas no 52526-36-0 (1H-Pyrazol-4-aminium,2,3-dihydro-N,N,N,1,5-pentamethyl-3-oxo-2-phenyl-, iodide (1:1))

• Product Name: 1H-Pyrazol-4-aminium,2,3-dihydro-N,N,N,1,5-pentamethyl-3-oxo-2-phenyl-, iodide (1:1)
• CAS No: 52526-36-0
• MF: C₁₄H₂₀IN₃O
• MW: 373.232575416565
• CID: 372219
• PubChem ID: 162682
• Update Time: 2025-04-19

1H-Pyrazol-4-aminium,2,3-dihydro-N,N,N,1,5-pentamethyl-3-oxo-2-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-aminium,2,3-dihydro-N,N,N,1,5-pentamethyl-3-oxo-2-phenyl-, iodide (1:1)
• 1H-Pyrazol-4-aminium, 2,3-dihydro-3-oxo-N,N,N,1,5-pentamethyl-2-phenyl-, iodide
• 4-trimethylammoniumantipyrine
• DTXSID10966961
• 4-trimethylammoniumantipyrine iodide
• 2,3-Dimethyl-1-phenyl-4-trimethylammonium-3-pyrazolin-5-one iodide
• n,n,n,1,5-pentamethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-aminium iodide
• 1H-Pyrazol-4-aminium, 2,3-dihydro-N,N,N,1,5-pentamethyl-3-oxo-2-phenyl-, iodide
• Iodide 2,3-dihydro-3-oxo-N,N,N,1,5-Pentamethyl-2-phenyl-1H-pyrazol-4-aminium
• 52526-36-0

• Inchi： 1S/C14H20N3O.HI/c1-11-13(17(3,4)5)14(18)16(15(11)2)12-9-7-6-8-10-12;/h6-10H,1-5H3;1H/q+1;/p-1
• InChI Key： UAMIPRJZLXOYHC-UHFFFAOYSA-M
• SMILES： [I-].O=C1C(=C(C)N(C)N1C1C=CC=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 352.9082
• Monoisotopic Mass: 373.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.55